Cas no 101432-05-7 (1,2-Benzenediol, 4,4'-(1,4-butanediyl)bis-)

1,2-Benzenediol, 4,4'-(1,4-butanediyl)bis- structure
101432-05-7 structure
Product Name:1,2-Benzenediol, 4,4'-(1,4-butanediyl)bis-
CAS No:101432-05-7
MF:C16H18O4
MW:274.311725139618
CID:1129396
PubChem ID:14852609
Update Time:2025-04-20

1,2-Benzenediol, 4,4'-(1,4-butanediyl)bis- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 4,4'-(1,4-butanediyl)bis-
    • 1,4-BIS(3,4-DIHYDROXYPHENYL)BUTANE
    • 4-[4-(3,4-dihydroxyphenyl)butyl]benzene-1,2-diol
    • 4-(4-(3,4-dihydroxyphenyl)butyl)benzene-1,2-diol
    • 4,4'-(Butane-1,4-diyl)di(benzene-1,2-diol)
    • DTXSID50564723
    • BDBM50212958
    • CHEMBL245952
    • SCHEMBL2307446
    • 101432-05-7
    • Inchi: 1S/C16H18O4/c17-13-7-5-11(9-15(13)19)3-1-2-4-12-6-8-14(18)16(20)10-12/h5-10,17-20H,1-4H2
    • InChI Key: JMYXNUMGPRHHBC-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC(=C1)CCCCC1C=CC(=C(C=1)O)O)O

Computed Properties

  • Exact Mass: 274.12054
  • Monoisotopic Mass: 274.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • PSA: 80.92

1,2-Benzenediol, 4,4'-(1,4-butanediyl)bis- Related Literature

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.